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CAS No.: 164220-45-5
Cat. No.: B1143293
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<_An In-depth Technical Guide to 3-Chloro-3'-methoxystilbene

Aimed at Researchers, Scientists, and Drug Development Professionals

Foreword

The stilbene scaffold represents a cornerstone in medicinal chemistry and materials science,
offering a versatile platform for the development of novel therapeutic agents and functional
materials. Among the myriad of stilbene derivatives, 3-Chloro-3'-methoxystilbene emerges as
a compound of significant interest due to its unique substitution pattern, which imparts distinct
electronic and steric properties. This guide is crafted to provide a comprehensive, in-depth
technical overview of 3-Chloro-3'-methoxystilbene, from its fundamental molecular
characteristics to its synthesis and potential applications. As senior application scientists, our
objective is to bridge the gap between theoretical knowledge and practical application, offering
insights grounded in established scientific principles and experimental validation.

Core Molecular Attributes
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A thorough understanding of a molecule's foundational properties is paramount for any
research and development endeavor. This section delineates the essential molecular and
physical characteristics of 3-Chloro-3'-methoxystilbene.

Molecular Formula and Structure

The elemental composition and spatial arrangement of atoms define the identity and reactivity
of a chemical compound.

e Molecular Formula: C1sH13CIO[1]
o Systematic Name: 1-chloro-3-[2-(3-methoxyphenyl)ethenyllbenzene[1][2]
e CAS Number: 164220-45-5[1][2][3][4]

The structure features a central ethylene bridge connecting a 3-chlorophenyl group and a 3-
methoxyphenyl group. This arrangement allows for the existence of cis (Z) and trans (E)
isomers, with the trans isomer being the more thermodynamically stable and commonly studied
form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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